N-benzyl-2-((3-(4-ethoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such compounds often involves standard [2+2] ketene-imine cycloadditions, also known as the Staudinger reaction . The reaction involves the use of substituted pyrimidine-4-carboxylic acid derivatives in the construction of the thiophene ring . Another method is the use of 2-nitrothiophenes as the starting compounds for the preparation of esters of target acids by reducing their 1-N-oxides .Molecular Structure Analysis
The molecular structure of this compound can be inferred from related studies. It includes a pyrrolopyrimidine core, which is a fused bicyclic structure consisting of pyrrole and pyrimidine rings. The compound also exhibits characteristic NMR and IR spectra .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from related studies. These properties include solubility, melting point, and stability, which are important for the compound’s application in biological systems.Scientific Research Applications
Antioxidant Activity
Compounds with structures similar to N-benzyl-2-((3-(4-ethoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide have been tested for their antioxidant properties . They have shown significant interaction with the stable free radical DPPH (1,1-diphenyl-2-picrylhydrazyl radical) and the water-soluble azo compound AAPH (2,2′-azobis (2-amidinopropane) dihydrochloride) .
Anti-inflammatory Activity
These compounds have also demonstrated anti-inflammatory activity by inhibiting soybean lipoxygenase (LOX) . This suggests potential applications in the treatment of inflammatory conditions.
Antitumor Agents
Compounds with similar structures have been investigated for their potential as antitumor agents. This suggests that N-benzyl-2-((3-(4-ethoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide could also have potential applications in cancer treatment.
Enzyme Inhibition
These compounds have been studied as inhibitors of enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS). These enzymes are involved in DNA synthesis and repair, and their inhibition can be used to treat certain types of cancer.
Antiviral Activity
Indole derivatives, which share a similar structure with the compound , have shown antiviral activity . This suggests potential applications in the treatment of viral infections.
Antidiabetic Activity
Indole derivatives have also demonstrated antidiabetic activity . This suggests potential applications in the treatment of diabetes.
Future Directions
Future research could focus on increasing the range of known substituted thieno[2,3-d]pyrimidine-4-carboxylic acids and synthesizing new potentially biologically active substances on their basis . Additionally, the development of more effective synthetic methods and the exploration of the compound’s potential pharmacological activities could be areas of interest .
Mechanism of Action
Target of Action
The compound contains a pyrrolo[3,2-d]pyrimidine core, which is a heterocyclic aromatic organic compound. Compounds with this core have been found to exhibit various biological activities and could potentially interact with a variety of biological targets .
Biochemical Pathways
Without specific information, it’s challenging to determine the exact biochemical pathways this compound might affect. Pyrrolopyrimidine derivatives have been associated with various biological activities, suggesting they might interact with multiple biochemical pathways .
properties
IUPAC Name |
N-benzyl-2-[[3-(4-ethoxyphenyl)-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H26N4O3S/c1-2-36-23-15-13-22(14-16-23)33-28(35)27-26(24(18-31-27)21-11-7-4-8-12-21)32-29(33)37-19-25(34)30-17-20-9-5-3-6-10-20/h3-16,18,31H,2,17,19H2,1H3,(H,30,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKICGVIWVNWHJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC(=O)NCC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H26N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
510.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-((3-(4-ethoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.